Methyl 2-(4-isopropyl-3-methylphenoxy)acetate

• CAS No.: 649774-36-7
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: methyl 2-(3-methyl-4-propan-2-ylphenoxy)acetate
• InChI: InChI=1S/C13H18O3/c1-9(2)12-6-5-11(7-10(12)3)16-8-13(14)15-4/h5-7,9H,8H2,1-4H3
• InChI Key: UUYHBNHYMBWOGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)OC)C(C)C

Description

Methyl 2-(4-isopropyl-3-methylphenoxy)acetate is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-isopropyl-3-methylphenol (10.0 g, 67 mmol), methyl bromoacetate (6.6 mL, 70 mmol) and anhydrous potassium carbonate (10.1 g, 73 mmol) in 2-butanone (100 mL) was heated to reflux for 20 h. The mixture was cooled and partitioned between water (350 mL) and ethyl acetate (100 mL). The organic phase was washed with brine, and the aqueous phases were back-extracted in sequence with more ethyl acetate. The extracts were combined, dried over anhydrous magnesium sulfate, filtered and evaporated to afford sufficiently pure product, methyl 2-(4 isopropyl-3-methylphenoxy)acetate, as an oil (15.0 g, 67 mmol, 100%). 1H NMR (CDCl3, 300 MHz): δ 7.05 (1H, d, J=9.3 Hz), 6.64–6.58 (2H, m), 4.51 (2H, s), 3.71 (3H, s), 2.98 (1H, m, J=7.0 Hz), 2.22 (3H, s), 1.11 (6H, d, J=7.0 Hz).